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Compound of Interest

Compound Name: Ethyl 3-amino-3-oxopropanoate

Cat. No.: B1267595

In-Depth Technical Guide: Ethyl 3-amino-3-
oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-amino-3-oxopropanoate, also known as ethyl malonamate, is a valuable building
block in organic synthesis, particularly in the preparation of heterocyclic compounds and
molecules of pharmaceutical interest. Its bifunctional nature, possessing both an ester and a
primary amide group, allows for a variety of chemical transformations. This guide provides a
comprehensive overview of its chemical properties, structure, synthesis, and its role in the
development of therapeutic agents.

Chemical Structure and Properties

Ethyl 3-amino-3-oxopropanoate is a relatively simple organic molecule with the chemical
formula CsHoNO:s. Its structure features an ethyl ester group and a primary amide group
attached to a central methylene carbon.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value

IUPAC Name ethyl 3-amino-3-oxopropanoate

CAS Number 7597-56-0

Molecular Formula CsHoNOs3

Molecular Weight 131.13 g/mol

SMILES CCOC(=0)CC(=0O)N

nChi INChl=1S/C5H9NO3/c1-2-9-5(8)3-4(6)7/h2-

3H2,1H3,(H2,6,7)

Table 2: Physicochemical Properties

Property Value Source
Melting Point 47-50 °C

Boiling Point 265.6 £ 23.0 °C (Predicted)

Density 1.136 + 0.06 g/cm3 (Predicted)

Solubility Soluble in chloroform and

methanol (slightly)

pKa (Active Methylene)

~10-11 (Estimated for similar

[B-keto esters)

**Table 3. Computational Data

¢ To cite this document: BenchChem. ["Ethyl 3-amino-3-oxopropanoate” chemical properties
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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